(2S)-2-(8-methoxy-4-oxoquinazolin-3(4H)-yl)-3-methylbutanamide

• IUPAC Name: (2S)-2-(8-methoxy-4-oxoquinazolin-3-yl)-3-methylbutanamide
• InChI: InChI=1S/C14H17N3O3/c1-8(2)12(13(15)18)17-7-16-11-9(14(17)19)5-4-6-10(11)20-3/h4-8,12H,1-3H3,(H2,15,18)/t12-/m0/s1
• InChI Key: ZJMATGHTKPLEOY-LBPRGKRZSA-N
• Canonical SMILES: CC(C)C(C(=O)N)N1C=NC2=C(C1=O)C=CC=C2OC
• Isomeric SMILES: CC(C)[C@@H](C(=O)N)N1C=NC2=C(C1=O)C=CC=C2OC
• Molecular Formula: C14H17N3O3
• Molecular Weight: 275.30 g/mol

Description

(2S)-2-(8-methoxy-4-oxoquinazolin-3(4H)-yl)-3-methylbutanamide is a synthetic compound that has been studied for its potential use in scientific research. This compound is also known as TAK-659 and has been found to have a promising mechanism of action that could be useful in the development of new treatments for various diseases.

Mechanism of Action

TAK-659 works by inhibiting the activity of Bruton's tyrosine kinase (BTK) and interleukin-2-inducible T-cell kinase (ITK). These enzymes are involved in the signaling pathways of various diseases, and their inhibition can lead to a reduction in disease symptoms.
Biochemical and Physiological Effects
Studies have shown that TAK-659 has a selective inhibitory effect on BTK and ITK, which can lead to a reduction in the activation of certain immune cells. This can result in a reduction in inflammation and the symptoms of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using TAK-659 in lab experiments is its selective inhibitory effect on BTK and ITK, which can allow for more targeted studies. However, one limitation is that it may not be effective in all cases, and further research is needed to determine its full potential.

Future Directions

There are many future directions for the study of TAK-659. One potential area of research is the development of new treatments for autoimmune disorders and inflammatory diseases. Additionally, further studies could be conducted to determine its potential use in cancer treatment and other diseases. The development of new synthesis methods and modifications to the compound could also be explored to improve its effectiveness and reduce any potential side effects.
In conclusion, TAK-659 is a synthetic compound that has been studied for its potential use in scientific research. It has a promising mechanism of action and has been found to have a selective inhibitory effect on certain enzymes that are involved in the signaling pathways of various diseases. While there are some limitations to its use, there are many future directions for the study of this compound that could lead to new treatments for various diseases.

Scientific Research Applications

TAK-659 has been studied for its potential use in the treatment of various diseases such as cancer, autoimmune disorders, and inflammatory diseases. It has been found to have a selective inhibitory effect on certain enzymes that are involved in the signaling pathways of these diseases.